Cas no 1187385-92-7 (5-Bromo-2-propylaminopyrimidine)

• Product Name: 5-Bromo-2-propylaminopyrimidine
• CAS No: 1187385-92-7
• MF: C₇H₁₀BrN₃
• MW: 216.07840013504
• MDL: MFCD12546489
• CID: 857653
• PubChem ID: 46739547
• Update Time: 2025-10-30

5-Bromo-2-propylaminopyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-propylpyrimidin-2-amine
• 5-Bromo-2-propylaminopyrimidine
• CS-0211204
• BS-23376
• AKOS013187678
• SCHEMBL10293545
• SB58475
• 5-Bromo-N-propyl-2-pyrimidinamine
• 1187385-92-7
• DTXSID30675149
• DB-368466
• MFCD12546489

• MDL： MFCD12546489
• Inchi： 1S/C7H10BrN3/c1-2-3-9-7-10-4-6(8)5-11-7/h4-5H,2-3H2,1H3,(H,9,10,11)
• InChI Key： LKPSCRPSLFEGGS-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)NCCC

Computed Properties

• Exact Mass: 215.00600
• Monoisotopic Mass: 215.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 41.04000
• LogP: 1.48290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-2-propylaminopyrimidine

Introduction to 5-Bromo-2-propylaminopyrimidine (CAS No: 1187385-92-7)

5-Bromo-2-propylaminopyrimidine, with the chemical formula C₆H₉BrN₃, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound has garnered attention due to its versatile applications in the synthesis of biologically active molecules. The presence of both bromine and amine functional groups makes it a valuable building block for further derivatization, enabling the development of novel therapeutic agents.

The CAS number 1187385-92-7 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and reproducibility in research. Its molecular structure, featuring a pyrimidine core substituted with a bromo group at the 5-position and an amine group at the 2-position, provides a scaffold for diverse chemical modifications. These modifications are crucial for tailoring the pharmacological properties of the resulting derivatives.

In recent years, 5-Bromo-2-propylaminopyrimidine has been extensively studied for its potential in drug discovery. Pyrimidine derivatives are well-documented for their role in various biological processes, including DNA synthesis and repair. The bromine atom at the 5-position serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

One of the most compelling applications of 5-Bromo-2-propylaminopyrimidine is in the development of antiviral and anticancer agents. Researchers have leveraged its structural features to design molecules that interfere with viral replication or inhibit the growth of cancer cells. For instance, studies have demonstrated its utility in synthesizing inhibitors targeting enzymes essential for viral protease activity. These inhibitors hold promise for treating infections caused by RNA viruses, including those responsible for emerging diseases.

The amine group at the 2-position of 5-Bromo-2-propylaminopyrimidine allows for further functionalization, enabling the creation of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. Such compounds are particularly valuable in drug development, as they can bypass certain limitations associated with peptide-based therapeutics.

Advances in computational chemistry have also enhanced the utility of 5-Bromo-2-propylaminopyrimidine. Molecular modeling techniques predict optimal reaction conditions and suggest novel derivatives with enhanced pharmacological profiles. These predictions guide experimental efforts, reducing trial-and-error approaches and accelerating the discovery process.

The agrochemical sector has not been left behind in exploring the potential of 5-Bromo-2-propylaminopyrimidine. Its derivatives have shown promise as intermediates in synthesizing herbicides and fungicides. By modifying its structure, researchers can develop compounds that target specific enzymatic pathways in pests or weeds, offering more effective and environmentally friendly solutions for crop protection.

In conclusion, 5-Bromo-2-propylaminopyrimidine (CAS No: 1187385-92-7) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features facilitate diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new biological targets and synthetic methodologies, the importance of this compound is likely to grow further, driving innovation across multiple scientific disciplines.